Cas no 98002-42-7 (2-(1,3-thiazol-4-yl)-1H-benzoimidazole)

• Product Name: 2-(1,3-thiazol-4-yl)-1H-benzoimidazole
• CAS No: 98002-42-7
• MF: C₁₀H₇N₃S
• MW: 201.247679948807
• CID: 1002332
• Update Time: 2024-02-06

2-(1,3-thiazol-4-yl)-1H-benzoimidazole Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-thiazol-4-yl)-1H-benzoimidazole
• Ai3-50598

• Inchi： 1S/C10H7N3S/c1-2-4-8-7(3-1)12-10(13-8)9-5-14-6-11-9/h1-6H,(H,12,13)
• InChI Key： WJCNZQLZVWNLKY-UHFFFAOYSA-N
• SMILES： C1(C2=CSC=N2)NC2=CC=CC=C2N=1

Computed Properties

• Exact Mass: 201.036068
• Monoisotopic Mass: 201.036068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 69.8

Experimental Properties

• Melting Point: 304-305 deg C